3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide

• Molecular Formula: C9H13NO2S2
• Molecular Weight: 231.3 g/mol
• IUPAC Name: 1,1-dioxo-N-(thiophen-3-ylmethyl)thiolan-3-amine
• InChI: InChI=1S/C9H13NO2S2/c11-14(12)4-2-9(7-14)10-5-8-1-3-13-6-8/h1,3,6,9-10H,2,4-5,7H2
• InChI Key: KIOICGOCYQHECD-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NCC2=CSC=C2

Description

3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide (CAS: 1019585-22-8) is a substituted tetrahydrothiophene 1,1-dioxide derivative featuring a thiophen-3-ylmethyl group attached to the amine moiety of the sulfolane core. This compound belongs to a class of sulfone-containing heterocycles, which are structurally characterized by a saturated thiophene ring with two sulfonyl oxygen atoms and a functionalized amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide typically involves the condensation of thiophene derivatives with appropriate amines under controlled conditions. One common method involves the reaction of thiophene-3-carbaldehyde with tetrahydrothiophene-1,1-dioxide in the presence of a suitable catalyst .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or sulfide derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted thiophene derivatives .

Scientific Research Applications

3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide is an organic compound with a molecular formula of C9H13NO2S2 and a molecular weight of 231.3 g/mol. It features a thiophene ring and a tetrahydrothiophene moiety, with a thiophen-3-ylmethyl group attached to an amino group, and a tetrahydrothiophene oxidized to form a sulfone (1,1-dioxide). This compound belongs to the organosulfur class, known for diverse chemical and biological properties.

Potential Applications

3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide has potential applications in various fields:

• Pharmaceutical Chemistry It can be a building block for synthesizing bioactive molecules.
• Agrochemical Research It can be a component in developing new crop protection agents.
• Material Science It can be used in creating novel polymers or functional materials.

Interaction studies involving 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide could provide insights into its mechanism of action at the molecular level. Investigating how this compound interacts with specific proteins or enzymes could reveal its potential therapeutic targets. Techniques such as molecular docking simulations or in vitro assays could be employed to elucidate these interactions.

Structural Comparison

Several compounds share structural similarities with 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide.

Compound Name	Structure	Unique Features
Thiophene	C4H4S	Simple aromatic structure; lacks additional functional groups.
Tetrahydrothiophene	C4H8S	Saturated version; does not contain sulfone functionality.
Thiomorpholine	C5H9NS	Contains a nitrogen atom in a saturated ring; different reactivity profile.

The uniqueness of 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide lies in its combination of both thiophene and tetrahydrothiophene structures along with the sulfone group. This combination may impart distinct chemical properties and biological activities not found in simpler analogs.

A3 Adenosine Receptor Antagonist

Mechanism of Action

The mechanism of action of 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide with structurally related sulfolane derivatives, focusing on molecular features, synthesis routes, and applications:

Compound Name	Molecular Formula	Key Substituents	Synthesis Method	Applications/Properties	References
3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide	C₉H₁₃NO₂S₂	Thiophen-3-ylmethylamino	Not explicitly described; likely involves alkylation of 3-aminosulfolane derivatives	Potential intermediate for bioactive molecules or materials chemistry; discontinued product
Sulfolane (Tetrahydrothiophene 1,1-dioxide)	C₄H₈O₂S	None (parent compound)	Industrial synthesis via oxidation of tetrahydrothiophene	Polar aprotic solvent, natural product (isolated from plants/marine organisms)
3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride	C₄H₁₀ClNO₂S	Amino group	Direct amination or reduction of nitro derivatives	Pharmaceutical intermediate; bioactive precursor
N-Allyl-3-methyltetrahydro-3-thiophenamine 1,1-dioxide hydrochloride	C₈H₁₆ClNO₂S	Allyl, methyl	Alkylation of 3-aminosulfolane with allyl halides	Research chemical; structural studies
3-(Heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide	C₁₁H₂₃NO₂S	Heptan-4-ylamino	Nucleophilic substitution with heptan-4-amine	Lab-scale studies; limited commercial availability
Tetrahydrothiophene-3-sulfonyl chloride 1,1-dioxide	C₄H₇ClO₄S₂	Sulfonyl chloride	Chlorosulfonation of sulfolane derivatives	Intermediate for sulfonamide-based polymers or pharmaceuticals

Structural and Functional Comparisons

• Core Structure : All compounds share the sulfolane (tetrahydrothiophene 1,1-dioxide) backbone, which confers high polarity and thermal stability due to the sulfone group .
• Hydrochloride salts (e.g., 3-aminosulfolane HCl) enhance solubility in polar solvents compared to free bases . Sulfonyl chloride derivatives (e.g., tetrahydrothiophene-3-sulfonyl chloride) are reactive intermediates for further functionalization .

Physical Properties

• Molecular Weight : The target compound (MW: 255.34 g/mol) is heavier than sulfolane (MW: 120.17 g/mol) due to the thiophenmethyl group.
• Solubility: Hydrochloride salts (e.g., 3-aminosulfolane HCl) exhibit higher water solubility than neutral sulfolane derivatives .

Biological Activity

3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide, with the CAS number 1019609-58-5, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesizing relevant research findings and case studies to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide is $C_9H_{13}NO_2S_2$, with a molecular weight of 231.34 g/mol. The compound features a thiophene ring and a tetrahydrothiophene moiety, which are known for their diverse biological activities.

Biological Activity

Research indicates that compounds similar to 3-((Thiophen-3-ylmethyl)amino)tetrahydrothiophene 1,1-dioxide may exhibit various biological activities, including:

• Antitumor Activity : Some derivatives of thiophene compounds have shown promise in inhibiting tumor growth. For instance, studies have indicated that thiophene-based compounds can induce apoptosis in cancer cells by activating specific signaling pathways .
• Antibacterial Properties : Thiophene derivatives have been explored for their antibacterial effects against various pathogens. The structural characteristics of these compounds contribute to their ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes .
• Anti-inflammatory Effects : Certain thiophene derivatives have demonstrated anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines and mediators .

Case Studies

• Antitumor Activity :
  A study involving a series of thiophene derivatives highlighted their ability to inhibit the growth of various cancer cell lines. The mechanism was primarily attributed to the induction of apoptosis via mitochondrial pathways. The compound's structural features were crucial for its activity, suggesting that modifications could enhance efficacy .
• Antibacterial Screening :
  In a microbiological screening of thiophene derivatives, several compounds exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria. The study concluded that the presence of a thiophene ring was essential for the observed activity, as it facilitated interactions with bacterial cell membranes .
• Anti-inflammatory Mechanisms :
  Research on thiophene-based compounds showed that they could suppress inflammation in animal models by inhibiting NF-kB signaling pathways. This finding suggests potential therapeutic applications for inflammatory diseases .

Summary of Research Findings

Biological Activity	Mechanism	References
Antitumor	Induction of apoptosis via mitochondrial pathways
Antibacterial	Disruption of bacterial cell walls
Anti-inflammatory	Inhibition of NF-kB signaling